1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-(o-tolyl)urea

• CAS: 1428371-47-4
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.32
• SMILES: CC1=CC=CC=C1NC(=O)NCCC(C2=COC=C2)O
• InChI: InChI=1S/C15H18N2O3/c1-11-4-2-3-5-13(11)17-15(19)16-8-6-14(18)12-7-9-20-10-12/h2-5,7,9-10,14,18H,6,8H2,1H3,(H2,16,17,19)
• InChIKey: PRWZLNRQDMKNEO-UHFFFAOYSA-N
• Solubility: not available

1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-(o-tolyl)urea (CAS 1428371-47-4) is a synthetic, 1,3-disubstituted urea derivative with the molecular formula C₁₅H₁₈N₂O₃ and a molecular weight of 274.31 g/mol. The compound features a furan-3-yl heterocycle attached via a 3-hydroxypropyl linker to the N1 position of the urea core, with an o-tolyl (2-methylphenyl) group at the N3 position.

1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-(o-tolyl)urea (CAS 1428371-47-4): Chemical Identity and Structural Classification for Procurement

1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-(o-tolyl)urea (CAS 1428371-47-4) is a synthetic, 1,3-disubstituted urea derivative with the molecular formula C₁₅H₁₈N₂O₃ and a molecular weight of 274.31 g/mol . The compound features a furan-3-yl heterocycle attached via a 3-hydroxypropyl linker to the N1 position of the urea core, with an o-tolyl (2-methylphenyl) group at the N3 position . This scaffold belongs to the broader class of aryl urea derivatives, which are frequently employed as pharmacophores in medicinal chemistry due to the urea moiety's capacity to act as a dual hydrogen bond donor and acceptor [1]. The compound's core structural differentiator among its closest analogs is the specific regiochemistry of the furan substitution (3-yl vs. 2-yl) and the precise placement of the hydroxyl group on the 3-carbon linker, features that critically influence molecular recognition, conformational preferences, and electronic distribution.

SAR StudiesFuran-3-yl reference standard for heterocycle regiochemistry exploration

Metabolic StabilityComparator tool for furan-3-yl vs. furan-2-yl oxidation susceptibility

Hit-to-LeadLower molecular weight and lipophilicity scaffold for ligand efficiency optimization

• [1] Kaur, R., et al. (2015). Role of Aryl Urea Containing Compounds in Medicinal Chemistry. Semantic Scholar. Review of aryl urea pharmacological actions. View Source

Why 1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-(o-tolyl)urea Cannot Be Casually Substituted by In-Class Urea Analogs

The biological activity and physicochemical behavior of 1,3-disubstituted ureas are exquisitely sensitive to minor structural modifications, precluding simple interchangeability among catalog analogs [1]. Within the immediate analog space of CAS 1428371-47-4, three critical structural variables govern target engagement potency, selectivity, and pharmacokinetic suitability: (i) the regiochemistry of the furan ring attachment (3-yl vs. 2-yl), which alters the directionality of the heterocycle's hydrogen bond acceptors and its π-electron distribution; (ii) the length and substitution of the hydroxyalkyl linker, which modulates conformational flexibility, metabolic stability, and the spatial relationship between the two terminal aromatic systems; and (iii) the ortho-methyl substitution on the tolyl ring, which introduces a defined steric and hydrophobic element absent in simpler phenyl urea derivatives. These features collectively determine a compound's fit within enzyme active sites or receptor binding pockets, meaning that even a single-atom shift in the furan substitution point or linker length can result in orders-of-magnitude differences in biological potency [2]. Therefore, procurement of structurally adjacent but non-identical urea derivatives for research purposes carries a high risk of divergent experimental outcomes.

Furan-2-yl isomer (CAS 1421449-45-7) differs in hydrogen bond geometry and predicted CYP450 metabolic liability; assay outcomes may diverge.

2-Hydroxypropyl linker analog (CAS 1396707-77-9) shortens furan-to-urea distance, altering pharmacophoric conformation and binding mode.

Unsubstituted N-phenyl urea analog lacks the ortho-methyl steric element; 10–100× potency shifts reported in related series, expect selectivity changes.

• [1] Patel, M., et al. (2019). Biochemical and microbiological evaluation of N-aryl urea derivatives against mycobacteria and mycobacterial hydrolases. MedChemComm. Furan-based urea derivative 6c identified as most potent non-covalent inhibitor of Rv3802c with Ki = 5.2 μM; activity highly dependent on specific aryl substitutions. View Source
• [2] Kim, I.H., et al. (2007). 1,3-Disubstituted ureas functionalized with ether groups are potent inhibitors of the soluble epoxide hydrolase with improved pharmacokinetic properties. Journal of Medicinal Chemistry. Demonstrates that minor structural modifications in 1,3-disubstituted ureas produce large variations in sEH inhibitory potency and PK profile. View Source

Quantitative Differentiation Evidence for 1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-(o-tolyl)urea Against Closest Analogs

Furan Regiochemistry (3-yl vs. 2-yl): Predicted Impact on Hydrogen Bond Acceptor Directionality and Metabolic Stability

The target compound incorporates a furan-3-yl moiety, in contrast to its closest commercially available analog 1-(3-(Furan-2-yl)-3-hydroxypropyl)-3-(o-tolyl)urea (CAS 1421449-45-7), which uses a furan-2-yl group . In the furan-3-yl isomer, the oxygen atom is positioned at the meta position relative to the point of attachment, orienting the ring oxygen's hydrogen bond acceptor capability in a geometrically distinct vector compared to the ortho-adjacent oxygen of the furan-2-yl isomer. Importantly, the furan-2-yl position (adjacent to the ring oxygen) is a well-documented metabolic soft spot for cytochrome P450-mediated oxidation, which can lead to ring opening and rapid clearance [1]. The furan-3-yl substitution pattern lacks an α-hydrogen adjacent to the ring oxygen, potentially reducing susceptibility to this metabolic pathway. No direct comparative metabolic stability data exist in the public domain for this specific compound pair; this inference is derived from established medicinal chemistry principles governing furan-containing drug candidates [1].

Furan Regiochemistry

Class-level inference

Furan-3-yl vs. furan-2-yl: predicted reduced CYP450-mediated ring oxidation liability

Supports metabolic stability comparator study design

No direct experimental comparison; prediction from heterocycle metabolism principles

Evidence Dimension	Furan ring substitution position: electronic properties and predicted metabolic stability
Target Compound Data	Furan-3-yl isomer (oxygen meta to attachment point); predicted reduced CYP450-mediated ring oxidation liability [1]
Comparator Or Baseline	1-(3-(Furan-2-yl)-3-hydroxypropyl)-3-(o-tolyl)urea (CAS 1421449-45-7); furan-2-yl isomer (oxygen ortho to attachment); known metabolic soft spot for CYP450 oxidation [1]
Quantified Difference	Qualitative prediction only – no direct experimental comparison available. Class-level data from furan-containing drug candidates indicates furan-2-yl rings are more susceptible to oxidative ring opening than furan-3-yl rings [1].
Conditions	Prediction based on medicinal chemistry structure-metabolism relationships for furan-containing compounds; in vitro microsomal stability assays required for experimental confirmation.

Why This Matters

For researchers designing experiments requiring metabolic stability (e.g., cell-based assays exceeding 4 hours, in vivo PK studies), the furan-3-yl isomer may offer a longer effective half-life compared to the furan-2-yl analog, reducing the risk of compound degradation during the assay window and improving data reproducibility.

• [1] Dalvie, D.K., et al. (2002). Biotransformation reactions of five-membered aromatic heterocyclic rings. Chemical Research in Toxicology, 15(3), 269-299. Comprehensive review of furan, thiophene, and other heterocycle metabolism by CYP450 enzymes; documents furan-2-yl oxidation liability. View Source

Hydroxypropyl Linker Length and Hydroxyl Position: Conformational Constraint Relative to Shorter-Chain Analogs

The target compound features a 3-hydroxypropyl linker connecting the furan-3-yl group to the urea nitrogen, with the hydroxyl group located on the carbon directly attached to the furan ring. This is structurally distinct from 1-(2-(Furan-2-yl)-2-hydroxypropyl)-3-(o-tolyl)urea (CAS 1396707-77-9), which possesses a shorter 2-hydroxypropyl linker where the hydroxyl and furan groups are attached to the same carbon . The 3-carbon linker in the target compound provides greater conformational flexibility and increases the distance between the furan ring and the urea pharmacophore, which may accommodate deeper binding pockets or different receptor conformations. Additionally, the hydroxyl group in the target compound is a secondary alcohol (attached to a carbon bearing the furan ring and an ethyl bridge), whereas in the 2-hydroxypropyl analog, the hydroxyl is attached to a carbon also directly linked to the urea nitrogen, altering its hydrogen bonding geometry and potential for intramolecular interactions .

Linker Length & Hydroxyl

Class-level inference

3-hydroxypropyl (C3) vs. 2-hydroxypropyl (C2): extended furan-to-urea distance and altered H-bond geometry

Distinct conformational space for SAR exploration

No comparative bioactivity data; inferred from linker SAR principles

Evidence Dimension	Linker length and hydroxyl substitution pattern: conformational flexibility and hydrogen bond geometry
Target Compound Data	3-hydroxypropyl linker; secondary alcohol with hydroxyl β to urea nitrogen; furan-to-urea distance ≈ 3 carbon atoms
Comparator Or Baseline	1-(2-(Furan-2-yl)-2-hydroxypropyl)-3-(o-tolyl)urea (CAS 1396707-77-9); 2-hydroxypropyl linker; secondary alcohol with hydroxyl α to urea nitrogen; furan-to-urea distance ≈ 2 carbon atoms
Quantified Difference	Linker length difference of one methylene unit (C3 vs. C2); hydroxyl group positioned one carbon further from the urea core in the target compound. These structural differences are predicted to alter the conformational ensemble and the relative orientation of the furan and o-tolyl aromatic systems. No direct comparative bioactivity data available.
Conditions	Structural comparison derived from IUPAC nomenclature and chemical structure; conformational impact inferred from linker SAR principles established across multiple 1,3-disubstituted urea inhibitor series.

Why This Matters

The extended linker in the target compound provides a distinct pharmacophoric geometry that cannot be replicated by the shorter-chain analog. For structure-activity relationship (SAR) studies or pharmacophore model refinement, procuring the correct linker-length variant is essential for accurate interpretation of binding data and for exploring chemical space around a lead series.

Aromatic Substituent Size and Lipophilicity: o-Tolyl vs. Benzofuran-2-yl Differentiation for Physicochemical Property Optimization

The closest larger-aromatic analog to the target compound is 1-(3-(Benzofuran-2-yl)-3-hydroxypropyl)-3-(o-tolyl)urea (CAS 1448052-37-6), which replaces the furan-3-yl group with a benzofuran-2-yl moiety . This substitution increases the molecular weight from 274.31 to 324.40 g/mol (an 18.3% increase) and adds a fused benzene ring, substantially increasing the compound's lipophilicity (estimated ΔLogP ≈ +1.0 to +1.5) and polar surface area . The benzofuran analog is expected to exhibit stronger π-π stacking interactions but reduced aqueous solubility and potentially greater plasma protein binding. For applications requiring a balance between target affinity (favored by the larger aromatic surface) and favorable physicochemical properties (aqueous solubility, permeability), the furan-3-yl compound represents a less lipophilic, lower molecular weight option that may be preferred for hit-to-lead optimization when ligand efficiency metrics are prioritized over absolute potency .

MW & Lipophilicity

Cross-study comparable

ΔMW = 50 g/mol, estimated ΔLogP ≈ +1.0 to +1.5 vs. benzofuran analog

Supports ligand efficiency metric comparison

Predicted LogP; no experimental values. MW from vendor datasheets.

Evidence Dimension	Molecular weight, predicted lipophilicity (LogP), and ligand efficiency potential
Target Compound Data	MW = 274.31 g/mol; predicted LogP ≈ 2.5 (ChemExper estimate); 3 H-bond acceptors; 2 H-bond donors; 5 rotatable bonds
Comparator Or Baseline	1-(3-(Benzofuran-2-yl)-3-hydroxypropyl)-3-(o-tolyl)urea (CAS 1448052-37-6); MW = 324.40 g/mol; predicted LogP ≈ 3.5–4.0; 3 H-bond acceptors; 2 H-bond donors; 5 rotatable bonds
Quantified Difference	ΔMW = 50.09 g/mol (18.3% higher for benzofuran analog); estimated ΔLogP ≈ +1.0 to +1.5 (benzofuran analog more lipophilic). Ligand efficiency (LE) metrics such as LE = 1.4·pIC50 / Heavy Atom Count will inherently penalize the heavier benzofuran analog unless it achieves proportionally higher potency.
Conditions	MW from vendor technical datasheets; LogP estimates from ChemExper and MMsINC database predictions. No experimental LogP or potency data available for either compound.

Why This Matters

When selecting between furan-3-yl and benzofuran-2-yl urea derivatives for a screening campaign, the target compound's lower molecular weight and lipophilicity offer a more favorable starting point for lead optimization according to established drug-likeness guidelines (Rule of Five). This directly impacts procurement decisions for early-stage discovery programs where physicochemical property space is a key selection criterion.

o-Tolyl Ortho-Methyl Substitution: Steric and Hydrophobic Differentiation from Unsubstituted Phenyl Urea Analogs

The presence of an ortho-methyl group on the N3-phenyl ring of the target compound introduces a defined steric element absent in simple N-phenyl urea derivatives. This ortho-substitution restricts rotation around the N-aryl bond and creates a non-coplanar conformation between the urea plane and the aromatic ring, which can enhance binding selectivity by imposing a specific three-dimensional pharmacophore . In the broader class of 1,3-disubstituted urea soluble epoxide hydrolase (sEH) inhibitors, the introduction of an ortho-substituent on the N-aryl ring has been shown to modulate potency by up to 10- to 100-fold compared to the unsubstituted phenyl analog, a phenomenon attributed to both steric effects and altered hydrogen bond network geometries within the enzyme active site [1]. The o-tolyl group thus provides a critical selectivity handle that would be lost if a generic N-phenyl urea derivative were substituted.

o-Tolyl Substitution

Class-level inference

Ortho-methyl group: 10–100× potency modulation reported in sEH inhibitor series vs. unsubstituted phenyl

Conformational restriction and selectivity handle for target engagement

Requires head-to-head assay for this chemotype

Evidence Dimension	Ortho-methyl substitution on N3-aryl ring: steric effects and conformational restriction
Target Compound Data	o-Tolyl (2-methylphenyl) urea; ortho-methyl group introduces steric bulk; predicted non-coplanar N-aryl conformation; increased hydrophobicity relative to phenyl
Comparator Or Baseline	Hypothetical 1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-phenylurea (no ortho substituent); planar or near-planar N-aryl urea conformation; lower steric demand and reduced hydrophobicity [1]
Quantified Difference	No direct comparison data for this specific compound pair. In structurally related sEH inhibitor series, ortho-substitution on the N-phenyl ring resulted in 10- to 100-fold potency improvements relative to unsubstituted phenyl, depending on the specific enzyme target and substitution pattern [1].
Conditions	Class-level evidence from 1,3-disubstituted urea sEH inhibitor SAR studies [1]. Experimental confirmation for this specific chemotype requires head-to-head biochemical assay comparison.

Why This Matters

For researchers investigating structure-activity relationships or optimizing a hit compound, the o-tolyl group is a non-negotiable structural feature that defines the compound's conformational preferences and target engagement profile. Substituting a simpler phenyl urea analog will not serve as a valid experimental control and may lead to false-negative results in potency screening.

• [1] Kim, I.H., et al. (2007). 1,3-Disubstituted ureas functionalized with ether groups are potent inhibitors of the soluble epoxide hydrolase with improved pharmacokinetic properties. Journal of Medicinal Chemistry, 50(21), 5243-5246. Demonstrates ortho-substituent effects on sEH inhibitor potency across a urea series. View Source

Recommended Application Scenarios for 1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-(o-tolyl)urea Based on Differentiation Evidence

Structure-Activity Relationship (SAR) Studies on Furan-Containing Urea Pharmacophores

This compound is optimally deployed as a furan-3-yl reference standard in SAR campaigns exploring the impact of heterocycle regiochemistry on target binding. Its furan-3-yl substitution pattern provides a geometrically distinct hydrogen bond acceptor vector compared to the more common furan-2-yl isomer (CAS 1421449-45-7), enabling systematic mapping of heterocycle orientation preferences within enzyme active sites or receptor pockets [1]. For medicinal chemistry teams building pharmacophore models around 1,3-disubstituted ureas, this compound fills a critical gap in the furan regiochemistry dimension that cannot be addressed by furan-2-yl analogs alone. Procurement of both furan-3-yl and furan-2-yl isomers as a matched pair is essential for rigorous SAR interpretation and for patent strategies that require comprehensive exploration of heterocycle chemical space [1].

Metabolic Stability Screening in Drug Discovery: Furan-3-yl vs. Furan-2-yl Comparator Studies

Based on class-level evidence that furan-2-yl rings are susceptible to CYP450-mediated oxidative ring opening, this compound serves as a tool to test the hypothesis that furan-3-yl substitution confers improved metabolic stability [1]. In vitro microsomal or hepatocyte stability assays comparing CAS 1428371-47-4 against its furan-2-yl analog (CAS 1421449-45-7) can provide direct experimental data to guide lead optimization decisions. Such head-to-head comparisons are particularly valuable when the urea chemotype is being developed against targets requiring sustained target engagement, such as soluble epoxide hydrolase or other intracellular enzymes with slow turnover rates [2].

Ligand Efficiency-Driven Hit-to-Lead Optimization Programs

With a molecular weight of 274.31 g/mol and an estimated LogP of approximately 2.5, this compound occupies a favorable physicochemical property space for fragment-based or hit-to-lead discovery [1]. It is structurally leaner than benzofuran-containing analogs (e.g., CAS 1448052-37-6, MW = 324.40), offering superior ligand efficiency potential [2]. Medicinal chemistry teams can use this compound as a core scaffold for systematic exploration of substitution vectors while maintaining drug-like properties. The combination of the o-tolyl group (providing a defined steric element and enhanced target selectivity) with the furan-3-yl moiety (offering a unique hydrogen bond acceptor geometry and potential metabolic advantage) makes this compound a strategically differentiated starting point for programs where balanced potency and ADME properties are prioritized over maximal single-point activity [1][2].

Biochemical Probe Development for Urea-Binding Enzyme Targets

The 1,3-disubstituted urea scaffold is a privileged pharmacophore for several therapeutically relevant enzyme classes, including soluble epoxide hydrolase (sEH), fatty acid amide hydrolase (FAAH), and various kinases and proteases [1]. The specific combination of structural features in this compound – furan-3-yl, 3-hydroxypropyl linker, and o-tolyl group – generates a unique three-dimensional pharmacophore that may engage previously unexplored binding pockets or selectivity profiles within these enzyme families. Researchers developing chemical probes or tool compounds can use this compound as a structurally distinct entry point for chemoproteomic profiling or selectivity screening against panels of urea-binding enzymes, facilitating the identification of novel structure-selectivity relationships [2].

Application

Selection Property

Validation Focus

Furan-containing urea SAR studies

Furan-3-yl regiochemistry reference

Heterocycle orientation mapping in active sites

Metabolic stability comparator studies

Furan-3-yl vs. furan-2-yl matched pair

CYP450-mediated oxidation assessment

Ligand-efficiency-driven hit-to-lead optimization

Lower MW and predicted LogP scaffold

Physicochemical property space evaluation

Biochemical probe development for urea-binding enzymes

Unique 3D pharmacophore combination

Selectivity profiling against urea-binding enzyme panels

• [1] Dalvie, D.K., et al. (2002). Biotransformation reactions of five-membered aromatic heterocyclic rings. Chemical Research in Toxicology, 15(3), 269-299. Documents furan metabolic liabilities. View Source
• [2] Kim, I.H., et al. (2007). 1,3-Disubstituted ureas functionalized with ether groups are potent inhibitors of the soluble epoxide hydrolase with improved pharmacokinetic properties. Journal of Medicinal Chemistry, 50(21), 5243-5246. View Source